Cas no 1504965-88-1 (Methyl 5-amino-2-fluoro-4-methylbenzoate)

Methyl 5-amino-2-fluoro-4-methylbenzoate is a fluorinated aromatic ester with a versatile structure, combining an amino group, a fluorine substituent, and a methyl ester functionality. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its electron-withdrawing fluorine and nucleophilic amino group enable selective derivatization. The methyl ester enhances solubility in organic solvents, facilitating further reactions such as hydrolysis or amidation. Its stable yet reactive nature makes it a useful intermediate for constructing complex molecules, including heterocycles and active pharmaceutical ingredients (APIs). The fluorine atom can influence metabolic stability and bioavailability, making it relevant in drug design. Proper handling under inert conditions is recommended due to potential sensitivity.

Methyl 5-amino-2-fluoro-4-methylbenzoate structure

1504965-88-1 structure

Product Name:Methyl 5-amino-2-fluoro-4-methylbenzoate

CAS No:1504965-88-1

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD23863661

CID:4602792

PubChem ID:68202726

Update Time:2025-05-28

Methyl 5-amino-2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 5-amino-2-fluoro-4-methylbenzoate
- 5-Amino-2-fluoro-4-methyl-benzoic acid methyl ester
- Benzoic acid, 5-amino-2-fluoro-4-methyl-, methyl ester
- CL9479
- A930087
- 1504965-88-1
- AS-46365
- CS-0153289
- EN300-3069904
- 5-Amino-2-fluoro-4-methylbenzoic acid methyl ester
- Z1392951465
- SCHEMBL12164839
- methyl5-amino-2-fluoro-4-methylbenzoate
- AKOS018829111
- MFCD23863661
- Methyl 5-amino-2-fluoro-4-methylbenzoate
- MDL： MFCD23863661
- Inchi： 1S/C9H10FNO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
- InChI Key： JEGPFOWHUQYGMT-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=C(C=C1C(=O)OC)N

Computed Properties

Exact Mass: 183.06955672g/mol
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.3

Methyl 5-amino-2-fluoro-4-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC198-1g	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	1g	790.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC198-250mg	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	250mg	475CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC198-50mg	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	50mg	125.0CNY	2021-07-17
Alichem	A019097376-5g	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	5g	615.06 USD	2021-06-17
Alichem	A019097376-10g	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	10g	897.13 USD	2021-06-17
Alichem	A019097376-25g	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	25g	1,447.00 USD	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC198-200mg	Methyl 5-amino-2-fluoro-4-methylbenzoate	1504965-88-1	95%	200mg	251.0CNY	2021-07-17
TRC	M220328-50mg	Methyl 5-Amino-2-Fluoro-4-Methylbenzoate	1504965-88-1		50mg	$ 50.00	2022-06-04
TRC	M220328-100mg	Methyl 5-Amino-2-Fluoro-4-Methylbenzoate	1504965-88-1		100mg	$ 65.00	2022-06-04
TRC	M220328-500mg	Methyl 5-Amino-2-Fluoro-4-Methylbenzoate	1504965-88-1		500mg	$ 185.00	2022-06-04